2-Methyl-5-[4-(2-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]-1,3,4-thiadiazole

• IUPAC Name: 2-methyl-5-[4-(2-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]-1,3,4-thiadiazole
• InChI: InChI=1S/C15H21N7S/c1-12-18-19-15(23-12)22-10-8-20(9-11-22)13-4-5-16-14(17-13)21-6-2-3-7-21/h4-5H,2-3,6-11H2,1H3
• InChI Key: PPCHJNGZMHADDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)N2CCN(CC2)C3=NC(=NC=C3)N4CCCC4
• Molecular Formula: C15H21N7S
• Molecular Weight: 331.4 g/mol

Description

The compound appears to contain a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a versatile scaffold used widely by medicinal chemists to obtain compounds for the treatment of human diseases. The compound also contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms.

Synthesis Analysis

Pyrrolidine derivatives can be synthesized through various methods. One common method involves the reaction of pyrrolidine with 2-chloropyrimidine, followed by modification of the obtained compound. Another method involves the formation of the pyrrolidine ring from acyclic precursors.

Molecular Structure Analysis

The molecular structure of the compound would likely be complex due to the presence of multiple rings and functional groups. The pyrrolidine ring contributes to the stereochemistry of the molecule and increases three-dimensional coverage due to the non-planarity of the ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present in the molecule. Pyrrolidine derivatives have been known to react with various (hetero)aromatic C-nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would likely be influenced by the specific functional groups and the stereochemistry of the molecule.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Pyrrolidine derivatives have been known to act as antagonists of various receptors and inhibit a wide range of enzymes.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific structure and properties. Some pyrrolidine derivatives have been associated with various hazards.

Future Directions

Future research could focus on exploring the biological activity of the compound and optimizing its properties for potential therapeutic applications.